Cas no 81-56-1 (1,5-diamino-2,4,6,8-tetrabromoanthraquinone)

1,5-diamino-2,4,6,8-tetrabromoanthraquinone structure
81-56-1 structure
Product name:1,5-diamino-2,4,6,8-tetrabromoanthraquinone
CAS No:81-56-1
MF:C14H6Br4N2O2
MW:553.825640201569
CID:986891
PubChem ID:66483

1,5-diamino-2,4,6,8-tetrabromoanthraquinone Chemical and Physical Properties

Names and Identifiers

    • 1,5-diamino-2,4,6,8-tetrabromoanthraquinone
    • 1,5-diamino-2,4,6,8-tetrabromoanthracene-9,10-dione
    • SCHEMBL5565610
    • 81-56-1
    • 1,5-diamino-2,4,6,8-tetrabromo-anthracene-9,10-dione
    • EINECS 201-361-9
    • DTXSID20230842
    • NS00038138
    • KNOYUKKOVLJJRM-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H6Br4N2O2/c15-3-1-5(17)11(19)9-7(3)13(21)10-8(14(9)22)4(16)2-6(18)12(10)20/h1-2H,19-20H2
    • InChI Key: KNOYUKKOVLJJRM-UHFFFAOYSA-N
    • SMILES: C1=C(C2=C(C(=C1Br)N)C(=O)C3=C(C2=O)C(=C(C=C3Br)Br)N)Br

Computed Properties

  • Exact Mass: 553.71218g/mol
  • Monoisotopic Mass: 549.71628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 86.2Ų

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